Cas no 57817-83-1 (N6,O2'-Dimethyladenosine)

• Product Name: N6,O2'-Dimethyladenosine
• CAS No: 57817-83-1
• MF: C₁₂H₁₇N₅O₄
• MW: 295.29
• CID: 1606771
• Update Time: 2025-10-28

N6,O2'-Dimethyladenosine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2'-O-methyladenosine
• 2'-O-methyl-N6-methyladenosine
• 6-N,2'-O-dimethyladenosine
• N6,2'-O-Dimethyladenosine
• N6,O2'-dimethyl-adenosine
• N6,2′-O-Dimethyladenosine
• N6,O2'-Dimethyladenosine

• Inchi： 1S/C12H17N5O4/c1-13-10-7-11(15-4-14-10)17(5-16-7)12-9(20-2)8(19)6(3-18)21-12/h4-6,8-9,12,18-19H,3H2,1-2H3,(H,13,14,15)/t6-,8-,9-,12-/m1/s1
• InChI Key： GRYSXUXXBDSYRT-WOUKDFQISA-N
• SMILES： [C@H]1([C@@H](CO)O[C@@H](N2C=NC3=C(NC)N=CN=C32)[C@@H]1OC)O

Computed Properties

• Exact Mass: 295.12800

Experimental Properties

• PSA: 114.55000
• LogP: -0.79340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on N6,O2'-Dimethyladenosine

Introduction to N6,O2'-Dimethyladenosine (CAS No. 57817-83-1): A Key Molecule in Modern Biochemical Research

N6,O2'-Dimethyladenosine, identified by the Chemical Abstracts Service Number (CAS No.) 57817-83-1, is a significant nucleoside derivative that has garnered considerable attention in the field of biochemical and pharmaceutical research. This compound, characterized by its dimethylation at the N6 and O2' positions of the adenosine molecule, exhibits unique structural and functional properties that make it a valuable tool in studying cellular processes and developing novel therapeutic agents.

The molecular structure of N6,O2'-Dimethyladenosine consists of a ribose sugar moiety linked to an adenine base, with additional methyl groups attached at specific positions. This modification enhances its stability and interactions with biological targets, making it an attractive candidate for further exploration in drug discovery and molecular biology. The precise chemical modifications contribute to its distinct pharmacokinetic and pharmacodynamic profiles, which are critical for evaluating its potential applications.

In recent years, research on N6,O2'-Dimethyladenosine has been increasingly linked to understanding its role in various biological pathways. Studies have suggested that this derivative may play a crucial role in modulating RNA metabolism, particularly in the context of RNA splicing and translation. The dimethylation at the O2' position of the ribose sugar is particularly noteworthy, as it can influence the stability and processing of RNA molecules. This has implications for diseases associated with aberrant RNA processing, such as certain genetic disorders and cancers.

One of the most compelling areas of research involving N6,O2'-Dimethyladenosine is its potential as an antiviral agent. Emerging evidence indicates that this compound can interfere with viral replication by inhibiting key enzymes involved in RNA synthesis. For instance, studies have shown that N6,O2'-Dimethyladenosine can disrupt the replication cycle of certain RNA viruses by competing with natural nucleosides for incorporation into viral RNA. This mechanism presents a promising avenue for developing novel antiviral therapies that are less prone to resistance compared to existing drugs.

Moreover, the therapeutic potential of N6,O2'-Dimethyladenosine extends beyond antiviral applications. Preclinical studies have explored its effects on inflammation and immune modulation, suggesting that it may have therapeutic benefits in conditions such as autoimmune diseases and chronic inflammation. The ability of this compound to modulate cellular signaling pathways involved in immune responses makes it a candidate for developing immunomodulatory drugs. These findings highlight the versatility of N6,O2'-Dimethyladenosine as a bioactive molecule with broad therapeutic implications.

The synthesis of N6,O2'-Dimethyladenosine is another area of active research, with chemists developing increasingly efficient and scalable methods for producing this derivative. Advances in synthetic chemistry have enabled the preparation of high-purity samples, which are essential for rigorous biological testing. Techniques such as enzymatic methylation and solid-phase synthesis have been particularly valuable in achieving the desired modifications at specific positions on the adenosine molecule. These synthetic advancements are crucial for ensuring that researchers have access to reliable materials for their studies.

From a regulatory perspective, N6,O2'-Dimethyladenosine (CAS No. 57817-83-1) is subject to standard guidelines for biochemical research compounds, ensuring its safe handling and use in laboratory settings. While not classified as a hazardous or controlled substance under current regulations, proper protocols must be followed to maintain consistency and reproducibility in experimental outcomes. Compliance with Good Laboratory Practices (GLP) is essential when using this compound in preclinical studies or when preparing it for clinical trials.

The future directions for research on N6,O2'-Dimethyladenosine are promising, with ongoing studies aiming to elucidate its mechanisms of action and explore new therapeutic applications. Collaborative efforts between chemists, biochemists, and clinicians will be crucial in translating laboratory findings into clinical benefits. As our understanding of nucleoside derivatives continues to grow, compounds like N6,O2'-Dimethyladenosine are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.